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Compound of Interest

Compound Name: N,N-Diisopropylethylenediamine

Cat. No.: B087191

An In-depth Technical Guide to N,N-Diisopropylethylenediamine

Introduction

N,N-Diisopropylethylenediamine is an organic compound belonging to the diamine family,
characterized by an ethylenediamine backbone with two isopropyl groups attached to one of
the nitrogen atoms.[1] Its chemical structure, featuring both a primary and a tertiary amine,
along with the steric hindrance provided by the isopropyl groups, grants it unique chemical
properties. This versatility makes it a valuable intermediate and reagent in various fields,
particularly in the development and synthesis of pharmaceuticals and as a ligand in
coordination chemistry.[1] This document provides a comprehensive overview of its history,
physicochemical properties, synthesis, and key applications for researchers, scientists, and
drug development professionals.

Discovery and History

The scientific exploration of N,N-Diisopropylethylenediamine and its structural isomers dates
back to the mid-20th century, driven by research in medicinal chemistry.[1] In the early 1950s,
this compound was part of a broader investigation into a series of ethylenediamine derivatives
being screened for potential therapeutic activity against Mycobacterium tuberculosis.[1]

These early structure-activity relationship (SAR) studies were pivotal, concluding that the
nature and size of the alkyl groups on the ethylenediamine nitrogen atoms were critical for anti-
tubercular efficacy.[1] This line of inquiry culminated in a significant breakthrough: the structural
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modification of the related lead compound, N,N'-diisopropylethylenediamine, led to the

discovery of Ethambutol in 1961.[1] Ethambutol subsequently became a first-line medication for

the treatment of tuberculosis, highlighting the historical importance of this class of diamines in

drug discovery.[1]

Physicochemical and Spectroscopic Data

The identity and purity of N,N-Diisopropylethylenediamine are defined by its specific physical

constants and spectroscopic characteristics. This data is crucial for its application in synthesis

and research.

hvsical and Chemical :

Property Value Source(s)
CAS Number 121-05-1 [1][2][3]
Molecular Formula C8H20N2 [1112113114]
Molecular Weight 144.26 g/mol [L112][31[41[5]
Appearance Colorless liquid [1][3]

Odor Distinct amine odor [11[3]

Boiling Point 169-171 °C [1][5][6]
Density ~0.798 g/mL at 25 °C [1][5][6]

Refractive Index

n20/D 1.4289

[2]51(6]

Solubility Fully miscible in water (1112116171
Flash Point 49.3-54 °C 2171

pKa (Predicted) 10.18 £+ 0.28 [2]

LogP 1.76 (2]

Spectroscopic Data
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Technique Observation Source(s)

Shows distinct signals for
methyl and methine protons of
the isopropyl groups,

1H NMR PropyTgroup [1]
methylene protons of the
ethylenediamine bridge, and

the primary amine protons.

Characterized by absorption

bands for N-H stretching

typically 3300-3500, weak), C-
FT-IR (cm™) (typ y- ) [1]

H stretching (2850-2970), N-H

bending (1550-1650), and C-N

stretching (1020-1250).

Molecular ion peak [M]* at m/z
144. The fragmentation pattern
is dominated by a-cleavage,
Mass Spec. (EI-MS) o o [1]
yielding characteristic iminium
ions at m/z 129 ([M - CHs]"),

86, 72, and 44.

Synthesis and Experimental Protocols

Historically, the synthesis of substituted ethylenediamines involved harsh conditions or
hazardous reagents, such as the Gabriel synthesis or high-pressure reactions with ethylene
oxide.[1][8] Modern methods have shifted towards more efficient and environmentally benign
processes.[1]

Key Synthetic Method: High-Pressure Ammonolysis

A prominent and industrially viable method for synthesizing N,N-Diisopropylethylenediamine
is the high-pressure ammonolysis of N,N-diisopropylaminoethy! chloride hydrochloride.[1][8]
This method is noted for its high yield and improved safety profile compared to older
techniques.[1]
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Caption: High-pressure ammonolysis workflow for N,N-Diisopropylethylenediamine

synthesis.
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Detailed Experimental Protocol: High-Pressure
Ammonolysis

The following protocol is based on methodologies described in patent literature.[8]

Reactor Charging: Add N,N-diisopropylaminoethyl chloride hydrochloride (1.0 eq) and a
suitable solvent, such as dichloromethane or toluene (at a weight ratio of 1:2 to 1:5 with the
starting material), to a high-pressure reactor equipped with stirring and temperature control.

[8]

Ammonia Addition: Seal the reactor and charge it with liquid ammonia (5 to 15 molar
equivalents relative to the hydrochloride salt).[8]

Reaction Conditions: Heat the mixture to a temperature between 80-120 °C. The internal
pressure will rise to 2—6 MPa. Maintain these conditions with constant stirring for 2 to 6
hours.[8]

Cooling and Depressurization: After the reaction period, cool the reactor to room temperature
and carefully vent the excess ammonia.

Work-up:

o Transfer the reaction mixture and filter it to remove the ammonium chloride byproduct.
o Wash the filtrate with water to remove any remaining salts.

o Separate the organic layer and dry it over an anhydrous salt (e.g., NazSOa).

Purification: Remove the solvent under reduced pressure. Purify the resulting crude product
by fractional distillation to obtain pure N,N-Diisopropylethylenediamine.

Applications in Research and Development

The unique structure of N,N-Diisopropylethylenediamine makes it a versatile tool in several

areas of chemical science.
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Intermediate for Active Pharmaceutical Ingredients
(APIs)

The compound is a crucial building block in the synthesis of various pharmaceuticals.[1] Its
most prominent role is as a key intermediate in the production of the nootropic drug
pramiracetam.[1][8] It is also utilized in the synthesis of certain anti-inflammatory agents and in

investigated for their antitumor activity.[1][2]

the preparation of 1,4-bis[(aminoalkyl)amino]-9,10-anthracenediones, which have been
(N,N-Diisopropylethylenediamine)
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Caption: Role as a key intermediate in the synthesis of Pramiracetam.

Ligand in Coordination Chemistry

With two nitrogen atoms possessing lone pairs of electrons, N,N-Diisopropylethylenediamine
functions as a versatile bidentate ligand.[1] It readily forms stable chelate complexes with a
variety of transition metals, such as copper(ll).[1][6] The steric bulk of the diisopropyl groups
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can influence the geometry and reactivity of the resulting metal complex, which is a valuable
feature in the design of catalysts.[1] These complexes have applications in materials science,
with some exhibiting thermochromic properties, and are used as ligands for metathesis
catalysts.[1][6][7]

2+
N,N-Diisopropylethylenediamine Metal lon (M=)

e.g., Cu*

Coordination
(N lone pairs donate
to metal center)

( Bidentate Metal Complex )

Click to download full resolution via product page

Caption: Formation of a bidentate metal complex.

Reagent in Organic and Polymer Synthesis

In organic synthesis, the compound is used to produce other molecules, such as 1,4-
diisopropyl-piperazin-2-one.[1][7] Its asymmetric structure also makes it a candidate for use in
chiral synthesis to produce enantiopure compounds.[1] In polymer chemistry, it has been
employed for the aminolysis of polymers like poly(3-benzyl |-aspartate) to create functionalized
cationic polyaspartamides.[1] These resulting polymers can exhibit pH and thermo-sensitivities,
making them suitable for developing "smart" materials for applications such as controlled drug
delivery.[1]

Conclusion
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From its origins in mid-century medicinal chemistry to its modern applications, N,N-
Diisopropylethylenediamine has proven to be a compound of significant scientific and
commercial interest. Advances in synthetic methodologies have made it more accessible and
safer to produce, expanding its utility. For professionals in drug development, organic
synthesis, and materials science, N,N-Diisopropylethylenediamine offers a unique
combination of steric and electronic properties, making it a valuable building block for creating
complex and functional molecules. Continued research into its applications, particularly in
catalysis and polymer science, is expected to further broaden its impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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